Cas no 1310229-27-6 (1-(3-phenylpropyl)-1H-imidazol-2-amine)

• Product Name: 1-(3-phenylpropyl)-1H-imidazol-2-amine
• CAS No: 1310229-27-6
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 6263602
• PubChem ID: 62881602
• Update Time: 2025-10-28

1-(3-phenylpropyl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-phenylpropyl)-1H-imidazol-2-amine
• EN300-1110047
• 1310229-27-6
• CS-0284734
• AKOS012177913

• Inchi： 1S/C12H15N3/c13-12-14-8-10-15(12)9-4-7-11-5-2-1-3-6-11/h1-3,5-6,8,10H,4,7,9H2,(H2,13,14)
• InChI Key： SZKTVASKJPBVPW-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1N)CCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(3-phenylpropyl)-1H-imidazol-2-amine

Chemical Profile of 1-(3-phenylpropyl)-1H-imidazol-2-amine (CAS No. 1310229-27-6)

1-(3-phenylpropyl)-1H-imidazol-2-amine, identified by its Chemical Abstracts Service (CAS) number 1310229-27-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This imidazole derivative has garnered attention due to its structural uniqueness and potential biological activities, making it a subject of extensive investigation in drug discovery and development.

The molecular structure of 1-(3-phenylpropyl)-1H-imidazol-2-amine consists of a central imidazole ring substituted with a 3-phenylpropyl side chain. The presence of the phenyl group and the propyl chain introduces hydrophobic and aromatic characteristics, which can influence its interactions with biological targets. This particular configuration has been explored for its pharmacological properties, particularly in the context of modulating enzyme activities and receptor binding.

In recent years, there has been a growing interest in imidazole derivatives as pharmacophores due to their versatility and efficacy in various therapeutic applications. Studies have demonstrated that imidazole-based compounds can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The 3-phenylpropyl moiety in 1-(3-phenylpropyl)-1H-imidazol-2-amine may contribute to its ability to interact with specific biomolecules, thereby influencing its biological profile.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. Researchers have been investigating its interactions with enzymes such as kinases and phosphodiesterases, which are critical targets in oncology and inflammatory diseases. Preliminary studies suggest that 1-(3-phenylpropyl)-1H-imidazol-2-amine may exhibit inhibitory effects on certain kinases, making it a promising candidate for further exploration.

The synthesis of 1-(3-phenylpropyl)-1H-imidazol-2-amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 3-phenylpropyl group onto the imidazole core typically involves nucleophilic substitution or condensation reactions, depending on the synthetic route employed. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been utilized to achieve high yields and purity, ensuring that the final product is suitable for subsequent biological testing.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 1-(3-phenylpropyl)-1H-imidazol-2-amine with potential targets. These studies often involve docking simulations to predict how the compound might bind to enzymes or receptors at the atomic level. Such insights are crucial for optimizing its pharmacological properties and improving its efficacy as a drug candidate.

The pharmacokinetic behavior of 1-(3-phenylpropyl)-1H-imidazol-2-amine is another area of interest. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for assessing its potential as a therapeutic agent. Preliminary pharmacokinetic studies suggest that this compound may exhibit favorable properties in terms of solubility and bioavailability, which are critical factors for drug development.

In conclusion, 1-(3-phenylpropyl)-1H-imidazol-2-amine (CAS No. 1310229-27-6) represents a promising scaffold for pharmaceutical innovation. Its unique structural features and potential biological activities make it an attractive candidate for further research in drug discovery. As our understanding of its pharmacological properties continues to evolve, this compound holds significant promise for addressing various therapeutic challenges in the future.